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Compound of Interest

Compound Name: Barium oxalate

Cat. No.: B1583759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of barium oxalate (CAS No: 516-02-9), a

compound utilized in various chemical and pyrotechnic applications.[1][2] This document

consolidates critical information regarding its chemical identity, physical properties, and

comprehensive safety data, presented for the use of professionals in research and

development.

Chemical Identification and Properties
Barium oxalate is the barium salt of oxalic acid, with the chemical formula BaC₂O₄.[2] It is a

white, odorless powder.[1][2]

Table 1: Chemical Identification of Barium Oxalate
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Identifier Value

CAS Number 516-02-9[1][2][3][4][5]

Molecular Formula C₂BaO₄[1][3][4][6]

Molecular Weight 225.35 g/mol [1][7]

EINECS Number 208-216-9[1][3][8]

Synonyms
Ethanedioic acid, barium salt (1:1); Oxalic acid,

barium salt[1][7]

Table 2: Physicochemical Properties of Barium Oxalate

Property Value

Appearance White, odorless powder[1][2]

Density 2.66 g/mL at 25 °C[1][3][6]

Melting Point 400 °C (decomposes)[1][3][4][6]

Water Solubility Insoluble (0.093 g/L)[2][7]

Solubility in other solvents
Soluble in dilute nitric acid or hydrochloric acid.

[6] Insoluble in ethanol.[6]

Stability
Stable under normal conditions, but can react

with strong acids.[2][9]

Safety and Hazard Information
Barium oxalate is classified as harmful if swallowed, in contact with skin, or if inhaled.[7][8][10]

[11] Ingestion can lead to severe gastroenteritis, with symptoms including nausea, vomiting,

and diarrhea, and may result in renal damage.[2][9]

Table 3: Hazard Identification and GHS Classification
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[7]

[8][10]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[7][8][10]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[7][10]

Table 4: Safety and Handling Information

Parameter Recommendation

Personal Protective Equipment (PPE)
Chemical safety goggles, protective gloves, and

full cover protective clothing.[8][9][11]

Engineering Controls Use in a well-ventilated area.[8][10][11]

Handling

Avoid dust formation. Avoid contact with skin,

eyes, and clothing.[8][10][11] Do not eat, drink,

or smoke when using this product.[8][10]

Storage
Keep containers tightly closed in a dry, cool, and

well-ventilated place.[8][10][11]

Incompatible Materials Strong acids and oxidizing agents.[9][11]

Table 5: First Aid Measures
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Exposure Route First Aid Procedure

Ingestion
Get immediate medical attention.[9] Rinse

mouth with water.[8] Do not induce vomiting.[8]

Inhalation

Move to fresh air.[9][11] If breathing is difficult,

give oxygen. Get medical attention if symptoms

occur.[8][11]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[8][11] Get medical

attention if irritation persists.[9]

Eye Contact

Rinse cautiously with water for several minutes.

[8] Remove contact lenses, if present and easy

to do. Continue rinsing.[12] Get medical

attention.[9]

Table 6: Fire-Fighting and Accidental Release Measures

Measure Procedure

Suitable Extinguishing Media
Water spray, dry chemical, carbon dioxide, or

alcohol-resistant foam.[8][9][10][11]

Accidental Release

Evacuate personnel to safe areas.[8][10] Wear

personal protective equipment.[8][10][11] Avoid

dust formation.[8][10][11] Sweep up and shovel

into suitable containers for disposal.[11]

Table 7: Transport Information
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Regulation Information

UN Number UN1564[3][11]

Proper Shipping Name Barium compound, n.o.s. (Barium oxalate)[11]

Transport Hazard Class 6.1[3][11]

Packing Group III[3]

Logical Workflow for Safe Handling of Barium
Oxalate
The following diagram illustrates the logical workflow for the safe handling of barium oxalate,

from initial hazard assessment to emergency response.
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Start: Handling Barium Oxalate

1. Assess Hazards
- Harmful (Oral, Dermal, Inhalation)

- Irritant

2. Implement Controls

Wear PPE:
- Safety Goggles

- Gloves
- Protective Clothing

Use Engineering Controls:
- Well-ventilated area

- Fume Hood
3. Safe Handling & Storage

Avoid dust formation
Avoid contact with skin/eyes
No eating/drinking/smoking

Store in a cool, dry, well-ventilated area
Keep container tightly closed 4. Emergency Procedures

Spill Exposure

Evacuate Area
Wear PPE

Contain & Collect Spill

Follow First Aid Measures:
- Inhalation: Fresh Air

- Skin: Wash with soap/water
- Eyes: Rinse with water

- Ingestion: Seek immediate medical attention

5. Waste Disposal
Follow local regulations for hazardous waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of barium oxalate.
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Experimental Protocols
Synthesis of Barium Oxalate
Barium oxalate can be synthesized via precipitation by reacting an aqueous solution of a

soluble barium salt with a solution of an oxalate.

Method 1: Reaction of Barium Chloride with Oxalic Acid

This method involves the reaction of barium chloride with oxalic acid to produce a precipitate of

barium oxalate.[1]

Reaction: BaCl₂ + H₂C₂O₄ → BaC₂O₄↓ + 2 HCl[1]

Procedure: A detailed experimental protocol for this specific reaction is not readily available in

the searched literature. However, based on similar precipitation reactions, a general procedure

would involve the slow addition of an oxalic acid solution to a stirred solution of barium chloride

at room temperature. The resulting white precipitate of barium oxalate would then be filtered,

washed with deionized water to remove soluble byproducts, and dried.

Method 2: Reaction of Barium Chloride with Ammonium Oxalate

A more detailed procedure is available for the synthesis of barium oxalate hemihydrate

(BaC₂O₄·0.5H₂O) using barium chloride and ammonium oxalate.

Procedure:

Prepare a 0.2 M solution of barium chloride dihydrate (BaCl₂·2H₂O).

Prepare a 0.2 M solution of ammonium oxalate monohydrate ((NH₄)₂C₂O₄·H₂O).

Add 500 ml of the barium chloride solution dropwise to 500 ml of the ammonium oxalate

solution at room temperature with stirring.

A white crystalline product of barium oxalate hemihydrate will precipitate.

Wash the precipitate with water.

Filter the product and dry it at room temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1583759?utm_src=pdf-body
https://www.benchchem.com/product/b1583759?utm_src=pdf-body
https://www.benchchem.com/product/b1583759?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_oxalate
https://en.wikipedia.org/wiki/Barium_oxalate
https://www.benchchem.com/product/b1583759?utm_src=pdf-body
https://www.benchchem.com/product/b1583759?utm_src=pdf-body
https://www.benchchem.com/product/b1583759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For the synthesis of larger crystals, slow mixing of the barium chloride and ammonium oxalate

solutions in a diffusion mode can be employed.

Note on Thermal Decomposition: The synthesized barium oxalate hemihydrate dehydrates to

anhydrous α-barium oxalate in the temperature range of 383–418 K.

While these protocols provide a basis for the synthesis of barium oxalate, it is recommended

that researchers consult specific literature for detailed characterization and optimization of the

synthesis process for their particular application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583759#barium-oxalate-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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